1-(3-nitrophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]ethanone

• IUPAC Name: 1-(3-nitrophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C16H11N3O4S/c20-14(12-7-4-8-13(9-12)19(21)22)10-24-16-18-17-15(23-16)11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key: WCWUQDGBTJIKFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H11N3O4S
• Molecular Weight: 341.3 g/mol

Description

1-(3-nitrophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as NPOE, and it is known for its unique chemical properties that make it useful in a variety of laboratory experiments.

Mechanism of Action

The mechanism of action of NPOE involves the formation of a covalent bond between the thiol group on a protein and the oxadiazole group on NPOE. This covalent bond formation leads to a change in the fluorescence properties of NPOE, allowing for the detection of protein-thiol interactions.
Biochemical and Physiological Effects:
NPOE has been shown to have minimal effects on biochemical and physiological processes in cells and tissues. This compound is non-toxic and does not interfere with normal cellular functions, making it a safe tool for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One advantage of using NPOE in laboratory experiments is its high selectivity for thiol groups on proteins. This allows for the specific detection and labeling of proteins in complex biological samples. However, one limitation of using NPOE is its relatively low binding affinity for thiol groups, which can limit its sensitivity in certain applications.

Future Directions

There are many potential future directions for the use of NPOE in scientific research. One area of interest is the development of new methods for protein labeling and detection using NPOE. Additionally, there is potential for the use of NPOE in the development of new drugs and therapies for a variety of diseases, including cancer and neurodegenerative disorders. Further research is needed to fully explore the potential applications of NPOE in these areas.

Synthesis Methods

The synthesis of NPOE can be achieved through a multi-step process that involves the use of various reagents and solvents. One common method involves the reaction of 3-nitrobenzaldehyde with thiosemicarbazide to produce 3-nitrophenylthiosemicarbazide. This compound is then reacted with phenylglyoxal to produce NPOE.

Scientific Research Applications

NPOE has been used in a variety of scientific research applications, including fluorescence imaging, protein labeling, and enzyme assays. This compound is known for its ability to selectively bind to thiol groups on proteins, making it a useful tool for studying protein-protein interactions and protein function.